Cas no 1260808-35-2 (3-Bromo-1-(3-chloro-4-fluorobenzyl)pyrrolidin-2-one)

• Product Name: 3-Bromo-1-(3-chloro-4-fluorobenzyl)pyrrolidin-2-one
• CAS No: 1260808-35-2
• MF: C₁₁H₁₀BrClFNO
• MW: 306.558604717255
• CID: 824600
• Update Time: 2026-04-29

3-Bromo-1-(3-chloro-4-fluorobenzyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(3-chloro-4-fluorobenzyl)pyrrolidin-2-one
• 3-bromo-1-[(3-chloro-4-fluorophenyl)methyl]pyrrolidin-2-one

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-Bromo-1-(3-chloro-4-fluorobenzyl)pyrrolidin-2-one

Introduction to 3-Bromo-1-(3-chloro-4-fluorobenzyl)pyrrolidin-2-one (CAS No. 1260808-35-2)

3-Bromo-1-(3-chloro-4-fluorobenzyl)pyrrolidin-2-one is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1260808-35-2, belongs to a class of molecules that exhibit promising biological activities, making it a valuable scaffold for the development of novel therapeutic agents. The structural features of this compound, particularly its brominated pyrrolidinone core and fluorinated aromatic side chain, contribute to its unique chemical and biological properties, which have been extensively studied in recent years.

The molecular structure of 3-Bromo-1-(3-chloro-4-fluorobenzyl)pyrrolidin-2-one consists of a pyrrolidinone ring substituted with a bromine atom at the 3-position and a benzyl group linked to a chloro and fluoro-substituted aromatic ring at the 3,4-positions. This arrangement creates a highly reactive system that is conducive to further functionalization, allowing for the synthesis of derivative compounds with tailored biological activities. The presence of both bromine and fluorine atoms also enhances the compound's stability and lipophilicity, which are critical factors in drug design.

In recent years, there has been growing interest in exploring the pharmacological potential of 3-Bromo-1-(3-chloro-4-fluorobenzyl)pyrrolidin-2-one and its derivatives. Studies have demonstrated that this compound exhibits inhibitory effects on various biological targets, including kinases and other enzymes involved in cancer progression. The brominated pyrrolidinone moiety has been shown to interact with specific amino acid residues in these targets, leading to potent inhibition of their activity. This mechanism has made 3-Bromo-1-(3-chloro-4-fluorobenzyl)pyrrolidin-2-one a promising candidate for further investigation in oncology research.

Furthermore, the fluorinated benzyl group in the structure contributes to the compound's ability to cross the blood-brain barrier, making it an attractive candidate for central nervous system (CNS) drug development. Research has indicated that fluorine atoms can enhance metabolic stability and binding affinity, which are essential properties for CNS-targeting drugs. The combination of these structural features has led to several preclinical studies evaluating the potential therapeutic applications of 3-Bromo-1-(3-chloro-4-fluorobenzyl)pyrrolidin-2-one in conditions such as neurodegenerative diseases and inflammation.

The synthesis of 3-Bromo-1-(3-chloro-4-fluorobenzyl)pyrrolidin-2-one involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of bromine and chlorine atoms at specific positions on the aromatic ring requires careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve these transformations efficiently. These methods not only enhance the synthetic route but also allow for the introduction of additional functional groups, expanding the chemical diversity of derivative compounds.

Recent advancements in computational chemistry have also played a crucial role in understanding the interactions between 3-Bromo-1-(3-chloro-4-fluorobenzyl)pyrrolidin-2-one and its biological targets. Molecular modeling studies have provided insights into how this compound binds to enzymes and receptors at an atomic level, guiding the design of more potent and selective derivatives. These computational approaches have complemented experimental efforts, enabling researchers to accelerate the discovery process and identify lead compounds for further development.

The pharmacokinetic properties of 3-Bromo-1-(3-chloro-4-fluorobenzyl)pyrrolidin-2-one have also been thoroughly investigated. In vitro studies have shown that this compound exhibits favorable solubility profiles and metabolic stability, which are critical factors for its bioavailability. Additionally, animal models have demonstrated that it can reach target tissues efficiently while maintaining its pharmacological activity. These findings have bolstered confidence in its potential as a therapeutic agent and have paved the way for clinical trials in humans.

In conclusion,3-Bromo-1-(3-chloro-4-fluorobenzyl)pyrrolidin-2-one (CAS No. 1260808-35-2) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its potential applications in oncology, neurodegenerative diseases, and inflammation make it a highly valuable compound for further research and development. As our understanding of its pharmacological properties continues to grow, 3-Bromo-1-(3-chloro...fluorobenzyl)pyrrolidin-2-one is poised to play an increasingly important role in the discovery of novel therapeutic agents.